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Compound of Interest

Compound Name: GSK3117391

Cat. No.: B607823 Get Quote

Introduction

GSK3117391 is a potent histone deacetylase (HDAC) inhibitor.[1][2] For accurate and

reproducible results in experimental settings, the correct preparation of a stable stock solution

is critical. These application notes provide a detailed protocol for the preparation, storage, and

handling of GSK3117391 stock solutions for research use.

Physicochemical and Solubility Data
A summary of the key properties of GSK3117391 is provided below. This data is essential for

calculating the required mass for stock solution preparation and understanding its solubility

characteristics.
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Property Value Source(s)

Molecular Weight 403.52 g/mol [1][2]

CAS Number 1018673-42-1 [1][2]

Appearance
Solid, Light yellow to khaki

powder
[1]

Formula C₂₂H₃₃N₃O₄ [1][2]

In Vitro Solubility

DMSO: 50 mg/mL (123.91

mM)[1] or 81 mg/mL (200.73

mM)[2]Note: Use of fresh, non-

hygroscopic DMSO is critical.

Ultrasonic assistance may be

required.[1][2]

[1][2]

Ethanol: 15 mg/mL [2]

Water: Insoluble [2]

Experimental Protocol: Preparation of a 10 mM
DMSO Stock Solution
This protocol describes the preparation of a 10 mM stock solution of GSK3117391 in Dimethyl

Sulfoxide (DMSO).

Materials and Equipment:

GSK3117391 powder

Anhydrous/low-moisture Dimethyl Sulfoxide (DMSO), newly opened

Analytical balance

Spatula

Appropriate glass vial (e.g., amber glass vial)
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Micropipettes

Sterile, nuclease-free microcentrifuge tubes for aliquots

Vortex mixer

Ultrasonic water bath

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Workflow Diagram:
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Diagram 1: GSK3117391 Stock Solution Workflow

Preparation

Dissolution Steps

Storage

1. Calculate Mass

2. Weigh GSK3117391

Required Amount

3. Add DMSO

Transfer Powder

4. Dissolve

Initiate Solubilization

Vortex

Ultrasonicate (if needed)

If precipitate remains

5. Aliquot Solution

Once fully dissolved

6. Store at -80°C

For long-term use

Click to download full resolution via product page

Caption: Workflow for preparing GSK3117391 stock solution.
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Procedure:

Calculate the Required Mass:

Use the following formula to determine the mass of GSK3117391 needed: Mass (mg) =

[Desired Concentration (mM)] x [Final Volume (mL)] x [Molecular Weight ( g/mol )] / 1000

Example Calculation for 1 mL of a 10 mM stock solution: Mass (mg) = 10 mM x 1 mL x

403.52 g/mol / 1000 = 4.0352 mg

Weighing the Compound:

Tare the analytical balance with a suitable weigh boat or microfuge tube.

Carefully weigh out the calculated mass (e.g., 4.0352 mg) of GSK3117391 powder and

transfer it to a sterile glass vial.

Adding the Solvent:

Using a micropipette, add the calculated volume of fresh, anhydrous DMSO to the vial

containing the GSK3117391 powder. It is crucial to use newly opened DMSO as it is

hygroscopic, and absorbed moisture can significantly reduce the solubility of the

compound.[1][2]

Dissolution:

Tightly cap the vial and vortex the mixture thoroughly for 1-2 minutes.

Visually inspect the solution for any undissolved particles.

If precipitation or cloudiness persists, place the vial in an ultrasonic water bath and

sonicate until the solution is clear.[1] Heating may also be used to aid dissolution.[1]

Aliquoting and Storage:

Once the GSK3117391 is completely dissolved, dispense the stock solution into smaller,

single-use aliquots in sterile microcentrifuge tubes.
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Aliquoting is critical to prevent product degradation from repeated freeze-thaw cycles.[1]

Storage and Stability
Proper storage is essential to maintain the activity of the GSK3117391 inhibitor.

Form
Storage
Temperature

Shelf Life Source(s)

Powder -20°C 3 years [1][2]

4°C 2 years [1]

In Solvent (e.g.,

DMSO)
-80°C 1 to 2 years [1][2]

-20°C
1 year[1] or 1

month[2]
[1][2]

Note: For maximum stability of the stock solution, storage at -80°C is highly recommended.[1]

[2]

Safety Precautions
GSK3117391 is for research use only.

Always wear appropriate Personal Protective Equipment (PPE), including a lab coat, safety

glasses, and chemical-resistant gloves, when handling the compound and its solutions.

Handle the powder in a well-ventilated area or a chemical fume hood to avoid inhalation.

Consult the Safety Data Sheet (SDS) for comprehensive safety and handling information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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